Cas no 7116-50-9 (Benzene, 1-fluoro-4-(methoxymethyl)-)

Benzene, 1-fluoro-4-(methoxymethyl)- structure
7116-50-9 structure
Product Name:Benzene, 1-fluoro-4-(methoxymethyl)-
CAS No:7116-50-9
MF:C8H9FO
MW:140.154865980148
CID:545945
PubChem ID:11083966
Update Time:2025-04-19

Benzene, 1-fluoro-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-(methoxymethyl)-
    • 1-Fluoro-4-(methoxymethyl)benzene
    • 1-fluoro-4-methoxymethyl-benzene
    • p-Fluorobenzyl methyl ether
    • DTXSID10454535
    • MFCD04116347
    • SCHEMBL10205432
    • SCHEMBL1145424
    • 7116-50-9
    • 1-Fluoro- 4-(methoxymethyl)benzene
    • 4-Fluorobenzyl alcohol, methyl ether
    • Inchi: 1S/C8H9FO/c1-10-6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3
    • InChI Key: LZRCZEHBKACUNZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)COC

Computed Properties

  • Exact Mass: 140.06400
  • Monoisotopic Mass: 140.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 1.97210

Benzene, 1-fluoro-4-(methoxymethyl)- Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 10
  • Safety Instruction: S16
  • Risk Phrases:R10

Benzene, 1-fluoro-4-(methoxymethyl)- Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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